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Compound Name:
Methyl 3-(4-

chlorosulfonyl)phenylpropionate

Cat. No.: B1593007 Get Quote

An In-Depth Technical Guide to Methyl 3-(4-chlorosulfonyl)phenylpropionate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-(4-chlorosulfonyl)phenylpropionate is a bifunctional organic compound of

significant interest in synthetic organic chemistry, particularly within the pharmaceutical and

agrochemical industries.[1] Its structure incorporates a methyl ester and a highly reactive

chlorosulfonyl group, making it a versatile intermediate for the synthesis of complex molecules.

[1][2] This guide provides a comprehensive overview of its core physical and chemical

properties, reactivity, synthesis, and safe handling protocols, designed to support professionals

in research and drug development.

Molecular Structure and Physicochemical
Properties
The unique reactivity of Methyl 3-(4-chlorosulfonyl)phenylpropionate stems directly from its

molecular architecture, which features a phenylpropionate backbone substituted with a

chlorosulfonyl functional group.

Caption: 2D Structure of Methyl 3-(4-chlorosulfonyl)phenylpropionate.
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Core Properties
The fundamental physical and chemical characteristics of this compound are summarized

below. These values are critical for planning reactions, purification, and storage.

Property Value Source(s)

CAS Number 374537-95-8 [3][4][5][6]

Molecular Formula C₁₀H₁₁ClO₄S [1][3][5]

Molecular Weight 262.71 g/mol [1][3][4]

Appearance Off-white to light yellow solid [1][6]

Melting Point 64-65 °C [2][6][7]

Boiling Point 352.0 ± 25.0 °C (Predicted) [6]

Density 1.344 ± 0.06 g/cm³ (Predicted) [6]

Purity ≥98% (Typical) [3]

Synonyms

Methyl 3-[4-

(chlorosulfonyl)phenyl]propano

ate; 3-(4-

Chlorosulfonylphenyl)propionic

acid methyl ester

[1][2][6]

Solubility and Storage
Methyl 3-(4-chlorosulfonyl)phenylpropionate exhibits moderate solubility in common organic

solvents.[1] Due to the reactivity of the sulfonyl chloride group, it is classified as moisture-

sensitive.[2][6] Proper storage is crucial to maintain its integrity.

Storage Temperature: 2-8°C[6]

Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[8]

Chemical Reactivity and Synthetic Applications
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The synthetic utility of Methyl 3-(4-chlorosulfonyl)phenylpropionate is dominated by the

electrophilic nature of the sulfur atom in the chlorosulfonyl group. This group is strongly

electron-withdrawing, which significantly enhances its reactivity toward nucleophiles compared

to other sulfonylating agents like tosyl chloride.[9]

Primary Reaction: Sulfonamide Formation
The most common application is its reaction with primary or secondary amines to form stable

sulfonamide linkages. This reaction is fundamental in medicinal chemistry for synthesizing a

wide array of drug candidates. The propionate moiety offers a secondary point for chemical

modification, either before or after the sulfonylation reaction.

Methyl 3-(4-chlorosulfonyl)
-phenylpropionate

Sulfonamide Product

+

Primary/Secondary Amine
(R-NH₂ or R₂NH)

+
Base (e.g., Pyridine, Et₃N)

(HCl Scavenger)
byproduct HCl neutralized by

Click to download full resolution via product page

Caption: General workflow for sulfonamide synthesis.

This reactivity makes the compound an essential building block. The methyl ester can be

hydrolyzed to the corresponding carboxylic acid, providing another handle for conjugation, for

example, in the creation of PROTACs or other targeted therapeutic agents.

Experimental Protocols
The following sections outline generalized procedures for the synthesis and characterization of

Methyl 3-(4-chlorosulfonyl)phenylpropionate.

Synthesis Protocol
The synthesis can be conceptualized as a two-step process from commercially available

starting materials.[6][10][11]

Step 1: Esterification of 3-Phenylpropionic Acid
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To a solution of 3-phenylpropionic acid in methanol, add a catalytic amount of a strong acid

(e.g., concentrated sulfuric acid).[10]

Heat the mixture under reflux for several hours until the reaction is complete (monitored by

TLC or GC).

Cool the reaction mixture and remove the excess methanol under reduced pressure.

Neutralize the residue with a mild base (e.g., saturated sodium bicarbonate solution) and

extract the product with an organic solvent (e.g., diethyl ether).[10]

Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSO₄), and

concentrate to yield methyl 3-phenylpropionate.

Step 2: Chlorosulfonation of Methyl 3-phenylpropionate

Cool chlorosulfonic acid in an ice bath in a flask equipped with a dropping funnel and a gas

outlet to vent HCl.

Add the methyl 3-phenylpropionate synthesized in Step 1 dropwise to the cooled

chlorosulfonic acid with vigorous stirring, maintaining a low temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours.

Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic

acid.

The solid product will precipitate. Collect the solid by filtration, wash thoroughly with cold

water, and dry under vacuum to yield Methyl 3-(4-chlorosulfonyl)phenylpropionate.

Analytical Characterization
To confirm the identity and purity of the synthesized compound, a suite of standard analytical

techniques should be employed.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Expect signals corresponding to the aromatic protons (two doublets in the ~7.5-

8.0 ppm region), the propionate chain protons (two triplets in the ~2.5-3.5 ppm region),

and the methyl ester protons (a singlet around 3.7 ppm).

¹³C NMR: Signals for the ester carbonyl, the aromatic carbons (including the carbon

attached to the sulfur), the propionate carbons, and the methyl carbon should be visible.

Infrared (IR) Spectroscopy: Key vibrational bands would include strong S=O stretching peaks

for the sulfonyl group (~1370 and ~1180 cm⁻¹), a C=O stretching peak for the ester (~1730

cm⁻¹), and C-H stretching from the aromatic and aliphatic portions.[10]

Mass Spectrometry (MS): The molecular ion peak [M]+ should be observable, along with a

characteristic isotopic pattern for the presence of chlorine and sulfur.

Safety and Handling
Methyl 3-(4-chlorosulfonyl)phenylpropionate is a hazardous chemical and must be handled

with appropriate precautions. As a sulfonyl chloride, it is corrosive and moisture-sensitive.[6][7]

[13]
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Hazard Category Handling Protocol Source(s)

Contact Hazard

Causes severe skin burns and

eye damage. Wear chemical-

resistant gloves, protective

clothing, and safety goggles

with a face shield.

[8][14][15]

Inhalation Hazard

May cause respiratory

irritation. Handle in a well-

ventilated area or a chemical

fume hood.

[8][13][14]

Reactivity

Reacts violently with water,

releasing toxic gases (HCl).

Keep away from moisture,

strong bases, and oxidizing

agents.

[13][15]

Spills

Absorb spills with a dry, inert

material (e.g., sand or

vermiculite). Do not use water.

Neutralize residues carefully

with soda ash.

First Aid

In case of skin or eye contact,

flush immediately with copious

amounts of water for at least

15 minutes and seek urgent

medical attention. For

inhalation, move to fresh air.

[8][14]

Conclusion
Methyl 3-(4-chlorosulfonyl)phenylpropionate is a valuable and highly reactive intermediate

in organic synthesis. Its dual functionality allows for the straightforward introduction of a

sulfonamide group alongside an ester or carboxylic acid handle, providing a powerful tool for

medicinal chemists in the design and optimization of lead compounds. A thorough
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understanding of its properties, reactivity, and handling requirements is essential for its safe

and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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